Cas no 1211587-40-4 (3-Fluoro-4-methyl-2-pyridinecarboxylic acid)

• Product Name: 3-Fluoro-4-methyl-2-pyridinecarboxylic acid
• CAS No: 1211587-40-4
• MF: C₇H₆FNO₂
• MW: 155.13
• CID: 4668241
• Update Time: 2025-11-06

3-Fluoro-4-methyl-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-2-pyridinecarboxylic acid

Experimental Properties

• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 282.7±35.0 ºC (760 Torr),
• Flash Point: 124.7±25.9 ºC,
• Solubility: Slightly soluble (10 g/l) (25 º C),

Additional information on 3-Fluoro-4-methyl-2-pyridinecarboxylic acid

Introduction to 3-Fluoro-4-methyl-2-pyridinecarboxylic Acid (CAS No. 1211587-40-4)

3-Fluoro-4-methyl-2-pyridinecarboxylic acid, with the chemical formula C₈H₇FO₃, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 1211587-40-4, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The relevance of 3-fluoro-4-methyl-2-pyridinecarboxylic acid in modern chemistry stems from its versatile applications in drug discovery and development. Pyridine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic biological heterocycles found in many natural products and pharmaceuticals. The introduction of a fluorine atom at the 3-position and a methyl group at the 4-position enhances the compound's reactivity and binding affinity, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential in improving drug efficacy and metabolic stability. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding interactions with biological targets. For instance, the presence of a fluorine atom at the 3-position in 3-fluoro-4-methyl-2-pyridinecarboxylic acid can increase the lipophilicity and reduce metabolic degradation, thereby prolonging the half-life of drugs.

The synthesis of 3-fluoro-4-methyl-2-pyridinecarboxylic acid typically involves multi-step organic reactions, often starting from readily available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and fluorochemical transformations, are employed to introduce the desired functional groups at specific positions. These synthetic routes highlight the compound's importance as a building block in complex molecular architectures.

One of the most compelling aspects of 3-fluoro-4-methyl-2-pyridinecarboxylic acid is its role in developing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. By incorporating this compound into drug design, researchers can target specific kinases with high selectivity and potency. Recent studies have shown that derivatives of 3-fluoro-4-methyl-2-pyridinecarboxylic acid exhibit promising activity against tyrosine kinases, suggesting their potential as lead compounds for new therapies.

The pharmaceutical industry has also explored the use of 3-fluoro-4-methyl-2-pyridinecarboxylic acid in designing antiviral agents. The unique electronic properties of fluorinated pyridines can influence viral protease inhibition, making them effective against a range of pathogens. For example, modifications to this scaffold have led to the discovery of novel inhibitors targeting viral proteases, which are essential for viral replication. These findings underscore the compound's versatility in addressing diverse therapeutic challenges.

In addition to its pharmaceutical applications, 3-fluoro-4-methyl-2-pyridinecarboxylic acid has found utility in agrochemical research. Fluorinated pyridines are known to enhance the bioactivity and stability of agrochemicals, making them more effective against pests and diseases. Researchers have leveraged this compound to develop novel herbicides and fungicides that offer improved performance while minimizing environmental impact.

The chemical properties of 3-fluoro-4-methyl-2-pyridinecarboxylic acid, including its solubility, stability, and reactivity, make it a valuable asset in synthetic chemistry. Its ability to participate in various chemical transformations allows for the creation of complex molecular structures with tailored biological activities. This flexibility has enabled chemists to design molecules with specific functionalities for targeted therapeutic interventions.

The growing interest in fluorinated pyridines is also driven by advancements in analytical techniques that enable precise characterization of these compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided deeper insights into the structure-property relationships of these molecules. These tools have been instrumental in optimizing synthetic routes and understanding the mechanisms of action of fluorinated pyridine-based drugs.

In conclusion, 3-fluoro-4-methyl-2-pyridinecarboxylic acid (CAS No. 1211587-40-4) represents a significant advancement in pharmaceutical and chemical research. Its unique structural features and versatile applications make it a crucial intermediate in drug development, agrochemical design, and material science. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.